During nearly 2 centuries of history in graphene researches, numerous researches were reported to synthesize graphene oxide (GO) and build a proper graphene assembly. However, tons of research prevail without verifying the reproducibility of GO that can be sensitively attributed by the graphite nature, and chemical processes. Here, the structure and chemistry of GO products were analyzed by considering parent graphite sources, and three different oxidation methods based on Hummer's method and the addition of H3PO4. The oxidation level of GO was characterized by monitoring the C/O and sp2 carbon ratio from X-ray photoelectroscopy (XPS) spectra. It was observed that the oxidant intercalation behavior was dependent on the morphological differences of graphite; synthetic and natural flake graphite were compared based on their origins in shape and size from different suppliers. Thermal reduction and exfoliation were applied to GO powders to prepare thermally expanded graphene oxide (TEGO) as a graphene assembly. Gas releases from the reduction of oxygen functional groups split layered GO structure and build a porous structure that varied specific surface area regarding oxidation degrees of GO.

Specific groups in Asia, including the Chinese, are more susceptible to colorectal cancer (CRC). The best strategy for anticancer drug action is to induce cancer cell apoptosis and autophagy. Bufalin is a potent inducer of apoptosis in some human cancer cell lines, but bufalin has barely been evaluated in colorectal cancer cells as a potent autophagy inducing agent. The aim of this study was to investigate the roles and interactions of bufalin in autophagy and the effects of the drug on human colorectal cancer. We applied bufalin and autophagy inhibitors (CQ and 3-MA) in LoVo cells to investigate their potential anticancer bioactivity under certain concentrations of bufalin to monitor autophagy and cell proliferation in vivo and in vitro. Bufalin induced autophagy of LoVo and inhibited proliferation of LoVo cells. Bufalin inhibited the expression of autophagy-related (ATG) proteins and tumor growth in vivo. Our studies identified that bufalin could potentially be a small molecule inhibitor for cancer therapy.

Carboxymethyl cellulose (CMC) based new thixotropic gels were synthesized by a facile microwave-induced reaction of aminobenzoic acids (ABAs) e.g. para- and meta-aminobenzoic acids. Cellulose of the halophytic plant Salicornia brachiata was employed in this investigation. These derivatives were characterized by FT-IR, 13C NMR spectra, thermal analyses and surface morphology studies. These compounds form thixotropic soft gels in water, which were evaluated by rheological measurements. Their antioxidant properties were estimated by in vitro DPPH radical scavenging assay. These CMC-based new materials would be of potential utility in spreadable formulations in personal care applications.

The reaction of polyol and isocyanate monomers to form polyurethanes is commonly presented in reaction chemistry that implies a step-growth mechanism for the polymerization. However, viscosity versus temperature profiles of both experimental studies and gel-forming simulation studies indicate that the degree of polymerization resulting from the reactions varies considerably from reactions with catalysts compared with those without catalysts. An extension of a simulation based solely on step-growth mechanisms to simulations that include chain growth via an active catalytic complex provides viscosity and temperature profiles that are consistent with the range of experimental data. The results indicate that as catalytic mechanisms dominate the kinetics chain growth mechanisms also overwhelm step growth mechanisms. Based on this mechanism, the choice of catalysts can impact both the rate of reaction and degree of polymerization length; both being of high importance in engineering urethane foams.

In recent years, graphene nanoscrolls (GNSs) belonging to the family of carbon-based materials have attracted the attention of researchers due to their exceptional electrical and physical properties. It has been found that the scrolled configurations of graphene indicate higher stability in terms of their structure, as opposed to their counterpart planar-configuration carbon nanotubes. We studied the physical structure and band structure of different types of graphene nanoscrolls. The energy dispersion relation of graphene nanoscrolls is determined using the tight-binding (TB) model. The electronic structures of nanoscrolls are significantly dependent on the chirality number (n,m). Armchair nanoscrolls are metallic or semi-metallic depending on their spiral length, and metallic nanoscrolls have a large energy gap at the Fermi level. Zigzag nanoscrolls are small bandgap semiconductors when (n − 1) is a multiple of 3, otherwise, they are semiconductors with an observable energy gap at the Fermi point. Moreover, the energy band structure of GNSs near the Fermi point for both parabolic and non-parabolic bands is investigated.

A noncentrosymmetric structure is a prerequisite of many important properties, such as ferroelectric, piezoelectric and nonlinear optical properties. The design synthesis of a noncentrosymmetric compound is highly desired but it is a great challenge. Herein, two new quaternary selenides, Ba8Ga2Sn7Se18, 1 and Ba10Ga2Sn9Se22, 2, have been discovered by solid-state reactions. Compound 1 crystallizes in the centrosymmetric space group Pnma (no. 62) with a = 12.466 (9) Å, b = 9.358 (6) Å, c = 18.14 (2) Å, V = 2116 (3) Å3, Z = 2; and 2 crystallizes in the noncentrosymmetric space group Cmc21 (no. 36) with a = 9.384 (2) Å, b = 44.834 (6) Å, c = 12.416 (2) Å, V = 5224 (2) Å3, Z = 4. The major motif of both 1 and 2 is the [Ga2Sn7Se18]∞16− ladder chain built by alternately jointed GaSe4 tetrahedra and SnSe4 tetragonal pyramids, and to each of these polyhedra, an accessory (SnSe3 pyramid or Sn2Se4 dimer) is attached. Interestingly, the noncentrosymmetric structure of 2 is the combination of centrosymmetric 1 and the imbedded isolated dimeric [Sn2Se4] with a C2v polar symmetry that separates every two such ladder chains. 1 and 2 directly illustrate that a simple combination reaction can drive the centrosymmetric to noncentrosymmetric structural transformation.

Electrochemical water splitting via a cathodic hydrogen evolution reaction (HER) is an advanced technology for clean H2 generation. Ru nanoparticle is a promising candidate for the state-of-the-art Pt catalyst; however, they still lack the competitiveness of Pt in alkaline and neutral media. Herein, a ternary HER electrocatalyst involving nano Ru and Cr2O3 as well as N-doped graphene (NG) that can work in alkaline and neutral media is proposed. Cr2O3 and NG feature strong binding energies for hydroxyl and hydrogen, respectively, which can accelerate the dissociation of water, whereas Ru has weak hydrogen binding energy to stimulate hydrogen coupling. The HER activity of Ru is greatly enhanced by the promoted water-dissociation effect of NG and Cr2O3. To achieve a current density of 10 mA cm−2, the as-obtained Ru–Cr2O3/NG only needs a very low overpotential of 47 mV, which outperforms the activity of Pt/C in alkaline media. The strategy proposed here, multi-site acceleration of water dissociation, provides new guidance on the design of a highly efficient, inexpensive, and biocompatible HER catalyst in nonacidic condition.

Hepatocellular carcinoma (HCC) is the third leading cause of cancer-related mortality worldwide. The autocrine IL-6 signaling pathway plays a key role in HCC progression. Caffeic acid (CaA) is a novel anti-tumor agent; however, the functions of CaA in the regulation of autocrine IL-6 in HCC, and the molecular mechanisms it is involved in remain unclear. In our present study, we found that CaA blocked the expression/secretion of endogenous IL-6 by the microRNA-124 (miR-124)-mediated attenuation of the NF-κB-IL-6-STAT-3 feedback loop in HCC cells. Indeed, CaA elevated the expression of miR-124 by inducing DNA-demethylation. MiR-124, which targeted the 3′-UTR of NF-κB/p65 and STAT-3 mRNAs, attenuated the expressions/activations of these two proteins and led to a transcriptional suppression of the IL-6 gene. Knockdown of miR-124 reversed the CaA-induced inhibitions of NF-κB and STAT-3, as well as autocrine IL-6. By understanding a novel mechanism whereby CaA inhibits the autocrine IL-6 in HCC, our study would help in the design of future strategies of developing CaA as a potential HCC chemo-preventive agent when used alone or in combination with other current drugs.

Phenyl esters were obtained in moderate to high yields by reaction of aliphatic and aromatic carboxylic acids with one equivalent of diphenyl carbonate in the presence of catalytic amounts of tertiary amine bases, such as DBU, TBD and DMAP under neat conditions at elevated temperatures (>100 °C).

A new shape memory polymer is synthesized by introducing calcium sulfate hemihydrate whiskers (HHW) to reinforce polyvinyl alcohol (PVA). The tensile strength of the composite is increased by 57%, and the storage modulus reaches 22.24 GPa.